Cas no 1361552-66-0 (2-Chloro-5-(2,4,6-trichlorophenyl)nicotinonitrile)

• Product Name: 2-Chloro-5-(2,4,6-trichlorophenyl)nicotinonitrile
• CAS No: 1361552-66-0
• MF: C₁₂H₄Cl₄N₂
• MW: 317.985558509827
• CID: 4968242
• Update Time: 2025-05-22

2-Chloro-5-(2,4,6-trichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,4,6-trichlorophenyl)nicotinonitrile

• Inchi： 1S/C12H4Cl4N2/c13-8-2-9(14)11(10(15)3-8)7-1-6(4-17)12(16)18-5-7/h1-3,5H
• InChI Key： DVJMRHPXJBBTMI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC(=C(C#N)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 330
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-5-(2,4,6-trichlorophenyl)nicotinonitrile

Research Brief on 2-Chloro-5-(2,4,6-trichlorophenyl)nicotinonitrile (CAS: 1361552-66-0)

2-Chloro-5-(2,4,6-trichlorophenyl)nicotinonitrile (CAS: 1361552-66-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trichlorophenyl and nicotinonitrile moieties, has shown potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of interest for researchers aiming to explore novel therapeutic agents.

The synthesis of 2-Chloro-5-(2,4,6-trichlorophenyl)nicotinonitrile involves multi-step chemical reactions, often starting from readily available precursors such as 2,4,6-trichlorobenzaldehyde and cyanoacetamide. Advanced techniques like palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to improve yield and purity. Recent publications highlight the optimization of these synthetic routes, emphasizing green chemistry principles to reduce environmental impact.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects against certain enzymes and receptors, particularly those involved in inflammatory and oncogenic pathways. For instance, in vitro assays have demonstrated its potential as a kinase inhibitor, with selectivity profiles that could be further refined for targeted therapies. However, comprehensive pharmacokinetic and toxicological studies are still needed to evaluate its suitability for clinical development.

Beyond pharmaceuticals, 2-Chloro-5-(2,4,6-trichlorophenyl)nicotinonitrile has also been explored in agrochemical research. Its structural features make it a candidate for developing new pesticides or herbicides, with recent patents indicating its efficacy against specific plant pathogens. These applications underscore the compound's versatility and the need for interdisciplinary collaboration to unlock its full potential.

In conclusion, 2-Chloro-5-(2,4,6-trichlorophenyl)nicotinonitrile represents a promising scaffold for further research in both medicinal and agricultural chemistry. While significant progress has been made in understanding its synthesis and preliminary bioactivity, future studies should focus on mechanistic insights, structure-activity relationships, and in vivo evaluations to translate these findings into practical applications.